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5-Bromo-3-
Compound Name: (trifluoromethyl)pyridine-2-

carboxylic acid

Cat. No.: B596314

\ J

CAS Number: 1211580-84-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-3-
(trifluoromethyl)pyridine-2-carboxylic acid, a key building block in medicinal chemistry and
agrochemical synthesis.

Chemical Properties and Data

5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid, with the CAS number 1211580-84-5,
is a halogenated pyridine derivative. Its structural formula is C7H3BrFsNO:.[1] This compound
is of significant interest to researchers due to the presence of a trifluoromethyl group, which
can enhance metabolic stability and binding affinity of target molecules.
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Property Value Source
CAS Number 1211580-84-5 [1]12]
Molecular Formula C7H3BrrFsNO:2 [1]
Molecular Weight 270.01 g/mol [2]
IUPAC Name >-bromo-3- [2]
(trifluoromethyl)picolinic acid

Predicted pKa 2.46 £ 0.36 [1]
Purity Typically 295% [2]

Synthesis and Reaction Mechanisms

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-3-
(trifluoromethyl)pyridine-2-carboxylic acid is not readily available in public literature, a
general understanding can be derived from the synthesis of similar trifluoromethylpyridine
derivatives. The synthesis of such compounds often involves multi-step reactions.

A plausible synthetic approach could be conceptualized based on a patented method for a
structurally related compound, 5-bromo-2-methyl-3-(trifluoromethyl)pyridine. This suggests that
a multi-step synthesis involving the introduction of the trifluoromethyl group, followed by
bromination and subsequent modification of other substituents on the pyridine ring, is a likely
pathway.

A review of the synthesis of trifluoromethylpyridines indicates that common strategies include:
e Chlorine/fluorine exchange using a trichloromethylpyridine precursor.

» Cyclocondensation reactions with a trifluoromethyl-containing building block.

o Direct trifluoromethylation of a pre-functionalized pyridine ring.

A potential, though unverified, synthetic workflow for obtaining the target molecule is outlined
below. This is a hypothetical pathway and would require experimental validation.
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lectrophilic Bromination

Bromination of Pyridine Ring

.g., Grignard reaction followed by CO2

Carboxylation at C2 Position

ork-up/Purification

Final Product:
5-Bromo-3-(trifluoromethyl)
pyridine-2-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b596314?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/5-bromo-3-trifluoromethyl-pyri-dic1206229.html
https://www.achemblock.com/o31784-5-bromo-3-trifluoromethyl-pyridine-2-carboxylic-acid.html
https://www.achemblock.com/o31784-5-bromo-3-trifluoromethyl-pyridine-2-carboxylic-acid.html
https://www.benchchem.com/product/b596314#5-bromo-3-trifluoromethyl-pyridine-2-carboxylic-acid-cas-number
https://www.benchchem.com/product/b596314#5-bromo-3-trifluoromethyl-pyridine-2-carboxylic-acid-cas-number
https://www.benchchem.com/product/b596314#5-bromo-3-trifluoromethyl-pyridine-2-carboxylic-acid-cas-number
https://www.benchchem.com/product/b596314#5-bromo-3-trifluoromethyl-pyridine-2-carboxylic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b596314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

